Cas no 916903-14-5 ((R)-5-Bromo-2-methylindoline)

• Product Name: (R)-5-Bromo-2-methylindoline
• CAS No: 916903-14-5
• MF: C₉H₁₀BrN
• MW: 212.09
• CID: 5144947
• PubChem ID: 11984031
• Update Time: 2025-11-02

(R)-5-Bromo-2-methylindoline Chemical and Physical Properties

Names and Identifiers

• E82650
• EN300-6776741
• SCHEMBL26656333
• 1H-Indole, 5-bromo-2,3-dihydro-2-methyl-, (2R)-
• 916903-14-5
• (R)-5-Bromo-2-methylindoline
• CS-0311504
• (2R)-5-BROMO-2-METHYL-2,3-DIHYDRO-1H-INDOLE

• Inchi： 1S/C9H10BrN/c1-6-4-7-5-8(10)2-3-9(7)11-6/h2-3,5-6,11H,4H2,1H3/t6-/m1/s1
• InChI Key： NSBOZWGQLGHLQZ-ZCFIWIBFSA-N
• SMILES： C1(=CC=C2C(=C1)C[C@@H](C)N2)Br

Computed Properties

• Exact Mass: 210.99966g/mol
• Monoisotopic Mass: 210.99966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on (R)-5-Bromo-2-methylindoline

Comprehensive Guide to (R)-5-Bromo-2-methylindoline (CAS No. 916903-14-5): Properties, Applications, and Market Insights

The compound (R)-5-Bromo-2-methylindoline (CAS No. 916903-14-5) is a chiral indoline derivative that has garnered significant attention in pharmaceutical and organic chemistry research. As a brominated indoline scaffold, it serves as a versatile building block for the synthesis of bioactive molecules, particularly in drug discovery and development. This article provides an in-depth exploration of its chemical properties, synthetic applications, and emerging trends in the scientific community.

Chemically, (R)-5-Bromo-2-methylindoline features a stereogenic center at the 2-position, making it valuable for asymmetric synthesis. The presence of the bromo substituent at the 5-position enhances its reactivity in cross-coupling reactions, which are frequently searched topics in organic synthesis forums and AI-driven chemistry platforms. Researchers often inquire about "brominated heterocycles in medicinal chemistry" or "chiral indoline synthesis methods," highlighting the relevance of this compound in contemporary research.

In pharmaceutical applications, (R)-5-Bromo-2-methylindoline serves as a precursor for serotonin receptor modulators and CNS-active compounds, addressing trending searches related to "neurological drug intermediates." Its structural motif appears in several investigational compounds targeting neurodegenerative diseases - a hot topic in 2024 drug development discussions. The compound's enantiomeric purity is particularly crucial for biological activity, a frequent concern in "chiral drug synthesis" queries.

The synthetic versatility of (R)-5-Bromo-2-methylindoline enables its use in palladium-catalyzed couplings, a technique dominating recent "named reaction" searches. It participates effectively in Buchwald-Hartwig amination and Suzuki-Miyaura cross-coupling, making it valuable for constructing complex nitrogen-containing heterocycles. These transformations align with current interests in "green chemistry" and "atom-economical reactions," as evidenced by search trend analytics.

Market analysis reveals growing demand for chiral building blocks like (R)-5-Bromo-2-methylindoline, particularly from contract research organizations (CROs) specializing in asymmetric synthesis. The compound's high optical purity (>98% ee) meets stringent requirements for pharmaceutical intermediates, addressing common quality concerns in "API synthesis" searches. Recent patent literature shows its incorporation in novel kinase inhibitors and GPCR ligands, connecting to trending "cancer drug discovery" topics.

From a regulatory perspective, (R)-5-Bromo-2-methylindoline requires proper handling as a research chemical, though it doesn't fall under controlled substance categories. Safety data sheets emphasize standard laboratory precautions, responding to frequent "chemical handling best practices" queries. Its stability under inert atmosphere makes it suitable for automated synthesis platforms, a growing area in "AI-assisted chemistry" discussions.

Analytical characterization of (R)-5-Bromo-2-methylindoline typically involves chiral HPLC and NMR spectroscopy, techniques frequently searched by quality control professionals. The compound's distinctive melting point (98-102°C) and optical rotation provide additional quality markers, addressing common "compound characterization" questions in research forums.

Future research directions may explore (R)-5-Bromo-2-methylindoline's potential in photoredox catalysis and electrochemical synthesis, aligning with 2024's focus on sustainable chemistry. Its compatibility with continuous flow systems could enhance scalability, responding to industrial "process intensification" inquiries. The compound's role in developing PROTACs (proteolysis targeting chimeras) also presents exciting opportunities in targeted protein degradation research.

For researchers sourcing (R)-5-Bromo-2-methylindoline, key considerations include supplier reliability and certificate of analysis details - common purchase-related search terms. Reputable suppliers provide comprehensive spectroscopic data and chiral purity documentation, ensuring compliance with strict pharmaceutical standards. Proper storage at 2-8°C under inert atmosphere maintains stability, addressing frequent "chemical storage guidelines" questions.

In conclusion, (R)-5-Bromo-2-methylindoline (CAS No. 916903-14-5) represents a valuable chiral synthon with broad applications in medicinal chemistry and drug development. Its unique structural features and synthetic versatility position it as a key player in addressing current challenges in asymmetric synthesis and targeted drug design. As research continues to explore novel applications, this compound will likely maintain its importance in the evolving landscape of organic and pharmaceutical chemistry.